N-(4-fluorophenyl)-2-(4-prop-2-enoylpiperazin-1-yl)acetamide

• IUPAC Name: N-(4-fluorophenyl)-2-(4-prop-2-enoylpiperazin-1-yl)acetamide
• InChI: InChI=1S/C15H18FN3O2/c1-2-15(21)19-9-7-18(8-10-19)11-14(20)17-13-5-3-12(16)4-6-13/h2-6H,1,7-11H2,(H,17,20)
• InChI Key: NLKMBDPZOLGYPE-UHFFFAOYSA-N
• Canonical SMILES: C=CC(=O)N1CCN(CC1)CC(=O)NC2=CC=C(C=C2)F
• Molecular Formula: C15H18FN3O2
• Molecular Weight: 291.32 g/mol

Description

N-(4-fluorophenyl)-2-(4-prop-2-enoylpiperazin-1-yl)acetamide, also known as FPPP, is a synthetic compound that belongs to the class of piperazine derivatives. It has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, pharmacology, and neuroscience.

Mechanism of Action

The exact mechanism of action of N-(4-fluorophenyl)-2-(4-prop-2-enoylpiperazin-1-yl)acetamide is not fully understood. However, it has been suggested that this compound acts as a dopamine D3 receptor antagonist. The dopamine D3 receptor is a subtype of the dopamine receptor that is predominantly expressed in the mesolimbic system of the brain. It has been implicated in various neuropsychiatric disorders, including addiction, schizophrenia, and depression.
Biochemical and Physiological Effects
This compound has been shown to modulate the release of dopamine in the brain. It has also been reported to increase the levels of serotonin and norepinephrine, two other neurotransmitters that are involved in the regulation of mood and behavior. This compound has been shown to produce anxiolytic and antidepressant-like effects in animal models. It has also been reported to exhibit analgesic properties.

Advantages and Limitations for Lab Experiments

N-(4-fluorophenyl)-2-(4-prop-2-enoylpiperazin-1-yl)acetamide has several advantages as a research tool. It is a potent and selective dopamine D3 receptor antagonist, which makes it a valuable tool for investigating the role of this receptor subtype in various neuropsychiatric disorders. This compound is also relatively easy to synthesize and purify, which makes it readily available for research purposes.
However, there are also limitations associated with the use of this compound in lab experiments. It has been reported to exhibit some off-target effects, which may complicate the interpretation of experimental results. This compound is also a relatively new compound, and its long-term effects on the brain and body are not fully understood.

Future Directions

There are several future directions for the research on N-(4-fluorophenyl)-2-(4-prop-2-enoylpiperazin-1-yl)acetamide. One direction is to investigate its potential use as a therapeutic agent for various neuropsychiatric disorders. Another direction is to explore its utility as a diagnostic tool in PET imaging studies of the dopamine D3 receptor. Further studies are also needed to elucidate the precise mechanism of action of this compound and to determine its long-term effects on the brain and body.
Conclusion
In conclusion, this compound is a synthetic compound that has gained significant attention in the scientific community due to its potential applications in various fields. It is a potent and selective dopamine D3 receptor antagonist that exhibits analgesic, anxiolytic, and antidepressant-like effects in animal models. This compound has several advantages as a research tool, but there are also limitations associated with its use. Further studies are needed to fully understand the potential applications and limitations of this compound.

Synthesis Methods

The synthesis of N-(4-fluorophenyl)-2-(4-prop-2-enoylpiperazin-1-yl)acetamide involves the reaction of 1-(4-fluorophenyl)piperazine with 4-prop-2-enoyl chloride in the presence of a base such as triethylamine. The resulting product is then acetylated with acetic anhydride to obtain this compound. The purity of the compound can be improved by recrystallization from a suitable solvent.

Scientific Research Applications

N-(4-fluorophenyl)-2-(4-prop-2-enoylpiperazin-1-yl)acetamide has been extensively studied for its potential applications in medicinal chemistry, pharmacology, and neuroscience. It has been reported to exhibit analgesic, anxiolytic, and antidepressant-like effects in animal models. This compound has also been investigated for its potential use as a diagnostic tool in positron emission tomography (PET) imaging studies of the dopamine D3 receptor.